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Compound of Interest

Compound Name:
13-Hydroxy-oxacyclohexadecan-

2-one

Cat. No.: B8797406 Get Quote

Essential Safety and Handling Guide for 13-
Hydroxy-oxacyclohexadecan-2-one
This document provides crucial safety and logistical information for the handling of 13-
Hydroxy-oxacyclohexadecan-2-one (also known as Oxacyclohexadecan-2-one,

Cyclopentadecanolide, or Pentadecalactone; CAS No. 106-02-5). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
13-Hydroxy-oxacyclohexadecan-2-one is a white, crystalline solid.[1] While it has low acute

toxicity, it presents certain hazards that necessitate the use of appropriate personal protective

equipment.[1][2] It may cause skin and eye irritation, as well as respiratory tract irritation.[1]

Some evidence suggests it may cause an allergic skin reaction.[3][4] It is also toxic to aquatic

life with long-lasting effects.[3][4]
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Protection Type Recommended Equipment Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

EN 166 (EU) or NIOSH (US)

approved

Skin Protection
Chemical-resistant gloves and

impervious clothing

Follow manufacturer's

specifications

Respiratory Protection

Generally not required with

adequate ventilation. If dust is

generated or irritation occurs,

use a full-face respirator with

an appropriate particulate filter

(e.g., N95).

NIOSH (US) or EN 149 (EU)

approved

Operational and Disposal Plans
Handling and Storage:

Ensure the work area is well-ventilated.[2]

Avoid the formation of dust.[4]

Avoid breathing in dust, fumes, or vapors.[3][4]

Prevent contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in handling areas.[2]

Always wash hands thoroughly after handling.[2]

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2][3]

Spill and Accidental Release Protocol:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.[2]
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Protect: Wear the appropriate personal protective equipment as outlined above.[3]

Contain: Prevent the spill from spreading and from entering drains or waterways.[3]

Clean-up: For solid spills, mechanically recover the product by sweeping or shoveling.[2][3]

Place the collected material into a suitable, labeled, and closed container for disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan:

Dispose of the chemical and its container at a licensed chemical destruction facility or

through a licensed waste collector.[2][3][4][6]

Do not dispose of this material in drains or sewers.[6]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[6]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[2][4]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

irritation or a rash develops, seek medical

attention.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids. If

irritation persists, seek medical attention.[2][4]

Ingestion

Rinse the mouth with water and then drink

plenty of water. Do not induce vomiting. Seek

medical attention if symptoms occur.[3][4]
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Experimental Workflow: Personal Protective
Equipment Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling 13-Hydroxy-oxacyclohexadecan-2-one.

Start: Handling
13-Hydroxy-oxacyclohexadecan-2-one

Is the area
well-ventilated?

Is there a risk
of dust generation?

Yes

Wear a full-face respirator
with a particulate filter.

No

Wear safety goggles
and chemical-resistant gloves.

No Yes

Proceed with handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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